Cas no 1804536-08-0 (6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1804536-08-0
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4910091
• Update Time: 2025-06-08

6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-2-4-5(3-13)15-7(14)1-6(4)16-8(10,11)12/h1H,2H2,(H2,14,15)
• InChI Key： QKDNDBPXNAAGQF-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=NC(=CC=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine

Introduction to 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804536-08-0)

6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804536-08-0, belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this molecule, including its amino, chloromethyl, cyano, and trifluoromethoxy substituents, contribute to its remarkable chemical reactivity and functional versatility.

The significance of 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine lies in its potential applications as a key intermediate in the synthesis of various bioactive molecules. In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridine scaffold is particularly valuable in drug design due to its ability to interact with biological targets in multiple ways, including through hydrogen bonding, hydrophobic interactions, and electrostatic forces.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases. The structural motifs present in 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine make it an ideal candidate for designing molecules that can selectively inhibit specific kinases. For instance, the presence of the amino group and the electron-withdrawing cyano group can enhance binding affinity to the active site of kinases, while the chloromethyl and trifluoromethoxy groups provide additional opportunities for molecular optimization.

Recent studies have highlighted the compound's potential in the development of antitumor agents. The trifluoromethoxy group, in particular, is known to improve metabolic stability and oral bioavailability, which are critical factors for therapeutic efficacy. Additionally, the cyano group can serve as a handle for further functionalization, allowing researchers to explore different chemical modifications that could enhance drug-like properties. These attributes have made 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine a focal point in several ongoing research initiatives aimed at discovering novel anticancer compounds.

The compound's versatility is further demonstrated by its utility in synthesizing protease inhibitors. Proteases are enzymes that play a pivotal role in various physiological processes, including protein degradation and signal transduction. By targeting specific proteases involved in disease pathways, it may be possible to develop treatments for conditions such as Alzheimer's disease and certain types of cancer. The chloromethyl group in 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine provides a reactive site for forming covalent bonds with protease active sites, enhancing inhibitory activity.

In addition to its applications in drug discovery, this compound has shown promise in materials science. The unique electronic properties of its structure make it suitable for use as a ligand or building block in coordination chemistry. Researchers have explored its use in creating metal-organic frameworks (MOFs) and other advanced materials that have potential applications in catalysis, gas storage, and separation technologies. The combination of its pharmaceutical relevance and material science applications underscores the broad utility of 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine.

The synthesis of 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyanation processes, and halogenation steps. The presence of multiple functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient production methods, making it feasible to conduct large-scale studies and industrial applications.

One notable aspect of working with this compound is its role as a precursor for more complex molecules. Researchers often use it as a starting material to construct larger scaffolds with enhanced biological activity. For example, by introducing additional substituents or modifying existing ones, it may be possible to develop derivatives with improved selectivity or potency against specific targets. This modular approach allows for rapid exploration of chemical space and accelerates the discovery process.

The safety profile of 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine is another critical consideration during its development and application. While it does not pose significant hazards under normal laboratory conditions, appropriate handling procedures must be followed to ensure worker safety. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP). As with any chemical compound used in research or industrial settings, thorough characterization and toxicological studies are essential before proceeding with clinical applications.

In conclusion, 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804536-08-0) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for drug discovery efforts aimed at addressing some of today's most challenging diseases. As research continues to uncover new possibilities for this molecule, 6-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine is poised to play an increasingly important role in advancing scientific knowledge and developing innovative therapies.